N'-(4-isopropoxybenzylidene)-3,4-dimethylbenzenesulfonohydrazide

• IUPAC Name: 3,4-dimethyl-N-[(Z)-(4-propan-2-yloxyphenyl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C18H22N2O3S/c1-13(2)23-17-8-6-16(7-9-17)12-19-20-24(21,22)18-10-5-14(3)15(4)11-18/h5-13,20H,1-4H3/b19-12-
• InChI Key: KYIBPOKXGSRERM-UNOMPAQXSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NN=CC2=CC=C(C=C2)OC(C)C)C
• Isomeric SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N/N=C\C2=CC=C(C=C2)OC(C)C)C
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

N-(4-isopropoxybenzylidene)-3,4-dimethylbenzenesulfonohydrazide, also known as IDHS, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of N'-(4-isopropoxybenzylidene)-3,4-dimethylbenzenesulfonohydrazide is not fully understood, but it has been suggested that the compound may act by inhibiting the activity of enzymes involved in cell division and growth. This compound has also been reported to induce apoptosis, a process of programmed cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, bacteria, and fungi. In vivo studies have also shown that this compound can inhibit tumor growth in animal models. However, the compound has also been reported to exhibit cytotoxicity towards normal cells at high concentrations.

Advantages and Limitations for Lab Experiments

N'-(4-isopropoxybenzylidene)-3,4-dimethylbenzenesulfonohydrazide has several advantages for use in lab experiments, including its high purity and stability. However, the compound is relatively expensive and may exhibit cytotoxicity towards normal cells at high concentrations. Therefore, caution should be taken when using this compound in lab experiments.

Future Directions

There are several future directions for research on N'-(4-isopropoxybenzylidene)-3,4-dimethylbenzenesulfonohydrazide. One direction is to investigate the potential of this compound as a therapeutic agent for the treatment of cancer and infectious diseases. Another direction is to explore the use of this compound in agriculture as a natural herbicide and insecticide. Additionally, the synthesis of novel materials using this compound as a building block could be further explored. Overall, this compound has great potential for various applications, and further research is needed to fully understand its properties and potential uses.

Scientific Research Applications

N'-(4-isopropoxybenzylidene)-3,4-dimethylbenzenesulfonohydrazide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit antitumor, antibacterial, and antifungal properties. In agriculture, this compound has been reported to have herbicidal and insecticidal activities. In materials science, this compound has been used as a building block for the synthesis of novel materials.